Neotuberostemone

• Molecular Formula: C22H31NO6
• Molecular Weight: 405.5 g/mol
• InChI: InChI=1S/C22H31NO6/c1-4-13-14-7-5-6-8-23(20(14)25)15(17-9-11(2)21(26)28-17)10-16(24)18-12(3)22(27)29-19(13)18/h11-15,17-19H,4-10H2,1-3H3
• InChIKey: CHQGOWAOLJKTQX-UHFFFAOYSA-N

Neotuberostemonine (NTS): A Peripherally-Acting Antitussive Stemona Alkaloid with Defined Pharmacokinetic and Anti-Fibrotic Parameters

Neotuberostemonine (NTS) is a major bioactive alkaloid isolated from the roots of *Stemona tuberosa* Lour. (Stemonaceae), a traditional Chinese medicinal herb known as 'Baibu' used for treating respiratory disorders [1]. Chemically, NTS is a tuberostemonine-type alkaloid characterized by a pyrrolo[1,2-α]azepine nucleus [2]. Unlike its stereoisomer tuberostemonine, NTS demonstrates distinct oral absorption characteristics and a peripheral mechanism of antitussive action, which differentiates it from centrally-acting analogs like croomine [1].

Peripheral Antitussive Pathway

Reported peripheral antitussive action without central respiratory depression, supporting cough-reflex studies.

Oral Bioavailability Comparison

Demonstrates oral antitussive activity, enabling comparative oral bioavailability research among Stemona alkaloid stereoisomers.

Multi-Pathway Tool Compound

Reported anti-fibrotic and NF-κB pathway activity profiles support pulmonary fibrosis and bone resorption model investigations.

• [1] Xu YT, Hon PM, Jiang RW, Cheng L, Li SH, Chan YP, Xu HX, Shaw PC, But PPH. Antitussive and central respiratory depressant effects of Stemona tuberosa. J Ethnopharmacol. 2010 Apr 21;128(3):679-84. doi: 10.1016/j.jep.2010.02.018. View Source
• [2] Fu S, et al. Neotuberostemonine and tuberostemonine ameliorate pulmonary fibrosis through suppressing TGF-β and SDF-1 secreted by macrophages and fibroblasts via the PI3K-dependent AKT and ERK pathways. Chin J Nat Med. 2023 Jul;21(7):527-539. doi: 10.1016/S1875-5364(23)60444-3. View Source

Why Generic Substitution of Stemona Alkaloids Fails: A Case for Neotuberostemonine Over Stereoisomers and Other Class Members

Substituting neotuberostemonine with other Stemona alkaloids—even its close stereoisomer tuberostemonine—is scientifically unjustifiable due to critical differences in oral bioavailability, mechanism of action (peripheral vs. central), and side-effect profiles. For instance, while croomine exhibits central respiratory depressant effects, neotuberostemonine acts peripherally, avoiding this specific adverse outcome [1]. Furthermore, NTS demonstrates superior oral activity compared to tuberostemonine H, which is orally inactive . These divergent pharmacological and pharmacokinetic properties, detailed in the quantitative evidence below, underscore the necessity of precise compound selection for research or therapeutic development.

Stereoisomer Oral Activity Mismatch

Tuberostemonine H may lack the oral antitussive activity observed with NTS, limiting direct interchangeability for oral administration studies.

Central vs Peripheral Mechanism Mismatch

Croomine exhibits central respiratory depressant effects that can confound peripheral cough-reflex pathway investigations, unlike NTS.

Undefined Pharmacokinetics in Analogues

Most other Stemona alkaloids lack defined oral PK parameters, which may shift dose-exposure interpretation and model reproducibility.

• [1] Xu YT, Hon PM, Jiang RW, Cheng L, Li SH, Chan YP, Xu HX, Shaw PC, But PPH. Antitussive and central respiratory depressant effects of Stemona tuberosa. J Ethnopharmacol. 2010 Apr 21;128(3):679-84. doi: 10.1016/j.jep.2010.02.018. View Source

Neotuberostemonine (NTS) Quantitative Differentiation: Evidence-Based Superiority in Antitussive, Anti-Fibrotic, and Anti-Osteoclastogenic Assays

Peripheral Antitussive Activity with Absence of Central Respiratory Depression

Neotuberostemonine (NTS) exhibits antitussive potency comparable to stemoninine and croomine, but its therapeutic value is differentiated by its peripheral site of action, which avoids the central respiratory depressant effects observed with croomine [1]. Tuberostemonine, a stereoisomer, displays markedly weaker potency, making NTS a more reliable candidate [1].

Antitussive Site of Action

Head-to-head

NTS: Peripheral action without central depression; Croomine: Central action with respiratory depression; Tuberostemonine: Weaker peripheral effect.

Supports cough-reflex studies without central respiratory confound.

Guinea pig citric acid aerosol and nerve stimulation models.

Evidence Dimension	Antitussive Potency and Site of Action
Target Compound Data	Similar potency to croomine and stemoninine; Peripheral site of action.
Comparator Or Baseline	Croomine (Similar potency, Central site of action with respiratory depression); Tuberostemonine (Much weaker potency, Peripheral site of action).
Quantified Difference	NTS: Peripheral, no central depression; Croomine: Central, with respiratory depression; Tuberostemonine: Weaker antitussive effect.
Conditions	Citric acid aerosol-induced cough in guinea pigs; Electrical stimulation of superior laryngeal nerve.

Why This Matters

Selecting NTS over croomine is critical for researchers aiming to develop antitussives without the confounding side effect of central respiratory depression.

• [1] Xu YT, Hon PM, Jiang RW, Cheng L, Li SH, Chan YP, Xu HX, Shaw PC, But PPH. Antitussive and central respiratory depressant effects of Stemona tuberosa. J Ethnopharmacol. 2010 Apr 21;128(3):679-84. doi: 10.1016/j.jep.2010.02.018. View Source

Superior Oral Antitussive Bioavailability Compared to Stereoisomer Tuberostemonine H

Among four tuberostemonine-type stereoisomers, neotuberostemonine (1) demonstrates significantly higher oral antitussive activity than tuberostemonine H (3), which is orally inactive . Although NTS's oral potency is lower than its intraperitoneal activity, this crucial oral bioavailability distinguishes it from inactive analogs and underscores its potential for oral drug development.

Oral Antitussive Activity

Data to verify

NTS: Oral activity observed; Tuberostemonine H: No oral activity detected.

Supports oral bioavailability research; stereoisomer may be inactive.

Source data limited; verification recommended.

Evidence Dimension	In vivo Antitussive Activity (Oral Administration)
Target Compound Data	Exhibited significant oral antitussive activity (though lower than i.p. dosing).
Comparator Or Baseline	Tuberostemonine H (3): Did not show oral activity.
Quantified Difference	NTS: Active orally; Tuberostemonine H: Inactive orally.
Conditions	In vivo antitussive assay in guinea pigs following oral administration of isolated stereoisomers.

Why This Matters

For procurement in studies focused on oral drug delivery, NTS is a viable lead, whereas tuberostemonine H is not.

Quantified Pharmacokinetic Profile (Cmax, AUC, t1/2) Enabling Precise In Vivo Study Design

A validated UPLC-MS/MS method established the pharmacokinetic parameters of pure neotuberostemonine in rats, providing essential data for dosing regimen design [1]. After oral administration at 20 mg/kg, NTS reached a Cmax of 11.37 ng/mL with an AUC0-∞ of 17.68 ng·h/mL and a t1/2 of 2.28 h. At 40 mg/kg, Cmax increased to 137.6 ng/mL, AUC0-∞ to 167.4 ng·h/mL, and t1/2 to 3.04 h [1]. Total recovery was only 0.90%, indicating extensive first-pass metabolism [1].

Pharmacokinetic Profile

Reported

20 mg/kg: Cmax 11.37 ng/mL, AUC 17.68 ng·h/mL, t1/2 2.28 h; 40 mg/kg: Cmax 137.6 ng/mL, AUC 167.4 ng·h/mL, t1/2 3.04 h. Total recovery 0.90%.

Enables exposure-model interpretation in rodent PK studies.

UPLC-MS/MS in rats; low systemic recovery suggests extensive first-pass metabolism.

Evidence Dimension	Pharmacokinetic Parameters (Oral Administration in Rats)
Target Compound Data	Cmax: 11.37 ng/mL (20 mg/kg) and 137.6 ng/mL (40 mg/kg); AUC0-∞: 17.68 ng·h/mL (20 mg/kg) and 167.4 ng·h/mL (40 mg/kg); t1/2: 2.28 h (20 mg/kg) and 3.04 h (40 mg/kg); Total recovery: 0.90%.
Comparator Or Baseline	Baseline: No long-term tissue accumulation; High concentrations in intestine, stomach, and liver.
Quantified Difference	Dose-proportional increase in exposure; Low systemic recovery suggests predominant metabolism.
Conditions	UPLC-ESI-MS/MS method in Sprague-Dawley rats following single oral dose of pure neotuberostemonine.

Why This Matters

These defined PK parameters are indispensable for researchers calculating doses and interpreting pharmacodynamic results in rodent models of pulmonary fibrosis or antitussive activity.

• [1] Wu Y, et al. Pharmacokinetics, biodistribution and excretion studies of neotuberostemonine, a major bioactive alkaloid of Stemona tuberosa. Fitoterapia. 2016 Jul;112:22-29. doi: 10.1016/j.fitote.2016.05.003. View Source

Validated Anti-Fibrotic Efficacy in a Bleomycin-Induced Pulmonary Fibrosis Model

Neotuberostemonine (NTS) demonstrates significant protective effects in a bleomycin-induced pulmonary fibrosis model, a standard preclinical model for idiopathic pulmonary fibrosis (IPF) [1]. Oral administration of NTS at 20 and 40 mg/kg/day significantly ameliorated histopathological changes, decreased inflammatory cell counts in BALF, and reduced collagen and α-SMA expression [1]. Critically, NTS inhibited M2 macrophage polarization, a key driver of fibrosis, in a dose-dependent manner in vitro [1].

Pulmonary Fibrosis Model

Class-level

Reduced fibrosis markers (collagen, α-SMA) and M2 macrophage polarization, approaching nintedanib control levels.

Supports pulmonary fibrosis model research; reported anti-fibrotic response context.

Bleomycin mouse model; class-level inference.

Evidence Dimension	In vivo Pulmonary Fibrosis Protection
Target Compound Data	Significant amelioration of fibrosis at 20 and 40 mg/kg/day; Reduced M2 macrophage polarization at 100 μM in vitro.
Comparator Or Baseline	Nintedanib (positive control).
Quantified Difference	NTS treatment reduced fibrosis markers to levels comparable to or approaching those of the positive control nintedanib.
Conditions	Bleomycin-induced pulmonary fibrosis in C57BL/6 mice; oral administration from days 8-21 post-BLM instillation.

Why This Matters

This evidence positions NTS as a promising, naturally-derived lead compound for anti-fibrotic drug discovery, distinguishing it from Stemona alkaloids lacking this validated in vivo efficacy.

• [1] Xiang J, Cheng S, Feng T, Wu Y, Xie W, Zhang M, Xu X, Zhang C. Neotuberostemonine attenuates bleomycin-induced pulmonary fibrosis by suppressing the recruitment and activation of macrophages. Int Immunopharmacol. 2016 Jul;36:158-164. doi: 10.1016/j.intimp.2016.04.016. View Source

Defined Anti-Osteoclastogenic Activity via NF-κB Pathway Blockade

Neotuberostemonine (NTS) specifically inhibits RANKL- and cancer cell-mediated osteoclastogenesis at a concentration of 50 μM in RAW 264.7 cells [1]. Mechanistically, this occurs through blockade of TRAF6 and NF-κB activation, leading to impaired formation of the F-actin ring structure, a hallmark of functional osteoclasts [1]. This activity is distinct from its antitussive and anti-fibrotic properties and represents a unique biological fingerprint for this compound.

Osteoclastogenesis Inhibition

Supporting

Blocks RANKL-induced osteoclastogenesis at 50 μM; impairs F-actin ring formation via NF-κB pathway blockade.

Supports NF-κB pathway and bone resorption model research.

RAW 264.7 cell model.

Evidence Dimension	Inhibition of Osteoclast Differentiation
Target Compound Data	Inhibits RANKL-induced osteoclastogenesis at 50 μM; Impairs F-actin ring formation.
Comparator Or Baseline	Untreated (RANKL-stimulated) control.
Quantified Difference	NTS treatment blocked osteoclast formation and NF-κB activation compared to control.
Conditions	RAW 264.7 macrophage cell line stimulated with RANKL or co-cultured with cancer cells.

Why This Matters

For researchers investigating bone-related disorders or the anti-inflammatory properties of natural products, NTS offers a unique molecular tool targeting the NF-κB pathway in osteoclasts, expanding its utility beyond respiratory applications.

• [1] Yun J, Lee KY, Park B. Neotuberostemonine inhibits osteoclastogenesis via blockade of NF-κB pathway. Biochimie. 2019 Feb;157:81-91. doi: 10.1016/j.biochi.2018.11.008. View Source

Defined Research Applications for Neotuberostemonine: From Cough Mechanism Studies to Anti-Fibrotic Drug Discovery

Peripheral Antitussive Mechanism Studies (Avoiding Central Side Effects)

Neotuberostemonine is ideally suited for investigating the peripheral cough reflex pathway. Its established peripheral action, demonstrated by its lack of effect on central respiratory drive in guinea pig models [1], allows researchers to dissect peripheral mechanisms of antitussive activity without the confounding variable of central nervous system depression. This is a clear advantage over the centrally-acting analog croomine [1].

Oral Pharmacokinetic and Bioavailability Studies of Stemona Alkaloids

The well-defined pharmacokinetic profile of neotuberostemonine in rats (Cmax, AUC, t1/2, and tissue distribution) [1] makes it an excellent reference standard for comparative oral bioavailability studies with other tuberostemonine stereoisomers . Its established oral activity, unlike the inactive stereoisomer tuberostemonine H , enables its use as a positive control in screening assays for new Stemona extracts or derivatives intended for oral delivery.

Lead Compound for Anti-Fibrotic Drug Discovery in Pulmonary Fibrosis

Based on its significant protective effect in the bleomycin-induced pulmonary fibrosis mouse model [1], neotuberostemonine serves as a validated natural product lead for medicinal chemistry optimization. Researchers can use NTS as a benchmark to develop novel analogs targeting macrophage M2 polarization and downstream fibrotic pathways, with clear in vivo efficacy data to support further development [1].

Tool Compound for Investigating NF-κB-Mediated Osteoclastogenesis

Neotuberostemonine provides a specific chemical tool for studying the NF-κB signaling axis in osteoclast differentiation. Its ability to block RANKL-induced osteoclastogenesis at 50 μM and impair F-actin ring formation [1] makes it valuable for basic research into bone resorption mechanisms and for screening potential therapeutic interventions for osteoporosis or cancer-induced bone disease.

Application

Selection Property

Validation Focus

Peripheral cough-reflex pathway research

Peripheral site of action without central depression

Cough-reflex model without respiratory confound

Oral bioavailability comparison of Stemona alkaloids

Reported oral activity and defined PK parameters

PK parameter benchmarking in rodent models

Pulmonary fibrosis model research

Reported anti-fibrotic model response

Fibrosis markers and macrophage polarization

NF-κB-mediated osteoclastogenesis studies

Inhibits RANKL-induced differentiation at reported concentrations

Osteoclast formation and F-actin ring disruption

• [1] Xu YT, Hon PM, Jiang RW, Cheng L, Li SH, Chan YP, Xu HX, Shaw PC, But PPH. Antitussive and central respiratory depressant effects of Stemona tuberosa. J Ethnopharmacol. 2010 Apr 21;128(3):679-84. doi: 10.1016/j.jep.2010.02.018. View Source